Cas no 1261973-21-0 (3-Cyano-5-(3-hydroxyphenyl)phenol)

• Product Name: 3-Cyano-5-(3-hydroxyphenyl)phenol
• CAS No: 1261973-21-0
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• MDL: MFCD18314156
• CID: 2766911
• PubChem ID: 53219833
• Update Time: 2025-06-09

3-Cyano-5-(3-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261973-21-0
• 3',5-Dihydroxy[1,1'-biphenyl]-3-carbonitrile
• MFCD18314156
• 3-Cyano-5-(3-hydroxyphenyl)phenol, 95%
• DTXSID80684625
• 3-CYANO-5-(3-HYDROXYPHENYL)PHENOL
• 3-Cyano-5-(3-hydroxyphenyl)phenol

• MDL： MFCD18314156
• Inchi： 1S/C13H9NO2/c14-8-9-4-11(7-13(16)5-9)10-2-1-3-12(15)6-10/h1-7,15-16H
• InChI Key： FHGUPCGDGGXBOM-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(=C1)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 211.063328530Da
• Monoisotopic Mass: 211.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.3Ų

Additional information on 3-Cyano-5-(3-hydroxyphenyl)phenol

Comprehensive Analysis of 3-Cyano-5-(3-hydroxyphenyl)phenol (CAS No. 1261973-21-0): Properties, Applications, and Industry Trends

3-Cyano-5-(3-hydroxyphenyl)phenol (CAS No. 1261973-21-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This cyanophenol derivative features a unique molecular structure combining a hydroxyphenyl group with a cyano substituent, enabling diverse applications in drug discovery and advanced materials. As researchers increasingly focus on multi-functional intermediates, this compound's dual functional groups make it valuable for designing targeted molecular scaffolds.

The compound's structural versatility aligns with current trends in precision chemistry, where researchers seek building blocks for high-performance polymers and bioactive molecules. Recent patent analyses reveal growing interest in similar aromatic nitriles for developing OLED materials and pharmaceutical intermediates. The electron-withdrawing cyano group and hydrogen-bonding phenolic hydroxyl create interesting electronic properties that researchers are exploring for materials with tunable fluorescence.

From a synthetic chemistry perspective, 3-Cyano-5-(3-hydroxyphenyl)phenol serves as a valuable intermediate in heterocyclic compound synthesis. Its CAS No. 1261973-21-0 appears in several recent studies investigating kinase inhibitor scaffolds, reflecting the pharmaceutical industry's demand for novel pharmacophores. The compound's balanced lipophilicity (predicted LogP ~2.5) and molecular weight (225.23 g/mol) make it particularly interesting for medicinal chemistry applications requiring blood-brain barrier penetration.

Analytical characterization of CAS No. 1261973-21-0 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's UV-Vis absorption spectrum shows characteristic peaks around 280 nm and 320 nm, valuable for quality control in manufacturing. Thermal analysis reveals stability up to 200°C, suggesting utility in high-temperature material formulations. These properties position it as a promising candidate for electronic material additives where thermal resistance is crucial.

Industry experts note increasing demand for functionalized phenolic compounds like 3-Cyano-5-(3-hydroxyphenyl)phenol in green chemistry applications. The compound's potential as a ligand precursor in catalytic systems aligns with sustainable chemistry goals. Recent publications highlight its use in developing metal-organic frameworks (MOFs) for environmental applications, particularly in molecular recognition systems for sensor technologies.

Safety assessments indicate that proper handling of CAS No. 1261973-21-0 requires standard laboratory precautions, with particular attention to its powder form to prevent inhalation. The compound's ecotoxicological profile shows moderate biodegradability, prompting ongoing research into greener synthetic routes. These developments reflect the chemical industry's shift toward sustainable fine chemicals production.

Market analysts project growth for specialty intermediates like 3-Cyano-5-(3-hydroxyphenyl)phenol, driven by expanding pharmaceutical R&D and advanced material sectors. The compound's structure-activity relationships continue to be explored in computational chemistry studies, particularly for molecular docking applications. This aligns with current industry emphasis on AI-assisted drug discovery and in silico screening methodologies.

Future research directions for CAS No. 1261973-21-0 may explore its photophysical properties for optoelectronic applications, particularly in developing organic semiconductors. The compound's donor-acceptor character makes it interesting for non-linear optical materials, a rapidly growing field in photonics research. These potential applications demonstrate how multi-functional aromatic compounds are becoming increasingly valuable across scientific disciplines.